1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine

• IUPAC Name: N-[(4-prop-1-en-2-ylcyclohexen-1-yl)methyl]-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C17H21NO2/c1-12(2)14-5-3-13(4-6-14)10-18-15-7-8-16-17(9-15)20-11-19-16/h3,7-9,14,18H,1,4-6,10-11H2,2H3
• InChI Key: NPOIBMARRRVWGR-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1CCC(=CC1)CNC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol

Description

1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine, also known as MDMA or ecstasy, is a synthetic drug that has gained popularity as a recreational drug due to its euphoric effects. However, MDMA has also been studied for its potential therapeutic applications, particularly in the treatment of post-traumatic stress disorder (PTSD).

Mechanism of Action

1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine works by increasing the release of serotonin, dopamine, and norepinephrine in the brain, resulting in feelings of euphoria, increased empathy, and heightened emotional experiences. This compound also has a mild stimulant effect, which can increase energy levels and alertness.
Biochemical and Physiological Effects:
This compound use can have both acute and long-term effects on the body. Acute effects include increased heart rate and blood pressure, dehydration, and hyperthermia. Long-term effects can include damage to serotonin-producing neurons in the brain, which can lead to depression and anxiety.

Advantages and Limitations for Lab Experiments

1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine has several advantages for use in lab experiments, including its ability to increase empathy and emotional openness, which can be useful in studying social behavior and emotional processing. However, this compound use in lab experiments is limited by ethical concerns and the potential for adverse effects on study participants.

Future Directions

Future research on 1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine should focus on further exploring its potential therapeutic applications, particularly in the treatment of PTSD. Research should also investigate the long-term effects of this compound use, as well as potential strategies for minimizing adverse effects. Additionally, research should explore alternative methods for administering this compound, such as through intranasal or sublingual routes, which may have advantages over traditional oral administration.

Synthesis Methods

1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine is synthesized through a multi-step process involving the reaction of safrole with hydrobromic acid, followed by oxidation and reduction reactions. The final product is a white crystalline powder that can be further purified for use in research.

Scientific Research Applications

1,3-benzodioxol-5-yl[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine has been studied extensively for its potential therapeutic effects, particularly in the treatment of PTSD. Research has shown that this compound-assisted psychotherapy can help individuals with PTSD to process traumatic memories and reduce symptoms of anxiety and depression. This compound has also been studied for its potential use in the treatment of other mental health conditions, such as anxiety and depression.